Cas no 23029-25-6 (Bicyclo[3.2.0]hepta-1,3,6-triene)

• Product Name: Bicyclo[3.2.0]hepta-1,3,6-triene
• CAS No: 23029-25-6
• MF: C₇H₆
• MW: 90.1225419044495
• CID: 2836875
• PubChem ID: 15353323
• Update Time: 2025-04-21

Bicyclo[3.2.0]hepta-1,3,6-triene Chemical and Physical Properties

Names and Identifiers

• 23029-25-6
• Bicyclo[3.2.0]hepta-1,3,6-triene
• DTXSID00571881

• Inchi： 1S/C7H6/c1-2-6-4-5-7(6)3-1/h1-6H
• InChI Key： RQUZPPPZLYFOBW-UHFFFAOYSA-N
• SMILES： C12C=CC=C1C=C2

Computed Properties

• Exact Mass: 90.0469501914g/mol
• Monoisotopic Mass: 90.0469501914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons